Cas no 449768-93-8 (methyl 6-acetyl-2-4-(dibutylsulfamoyl)benzamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate)

• Product Name: methyl 6-acetyl-2-4-(dibutylsulfamoyl)benzamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate
• CAS No: 449768-93-8
• MF: C₂₆H₃₅N₃O₆S₂
• MW: 549.702604532242
• CID: 5960642
• PubChem ID: 4532328
• Update Time: 2025-06-13

methyl 6-acetyl-2-4-(dibutylsulfamoyl)benzamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 6-acetyl-2-4-(dibutylsulfamoyl)benzamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate
• methyl 6-acetyl-2-[[4-(dibutylsulfamoyl)benzoyl]amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxylate
• SR-01000569257
• F0539-1490
• 449768-93-8
• methyl 6-acetyl-2-[4-(dibutylsulfamoyl)benzamido]-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate
• methyl 6-acetyl-2-(4-(N,N-dibutylsulfamoyl)benzamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate
• AKOS024581598
• SR-01000569257-1

• Inchi： 1S/C26H35N3O6S2/c1-5-7-14-29(15-8-6-2)37(33,34)20-11-9-19(10-12-20)24(31)27-25-23(26(32)35-4)21-13-16-28(18(3)30)17-22(21)36-25/h9-12H,5-8,13-17H2,1-4H3,(H,27,31)
• InChI Key： CVFQISCQOVYMSF-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)C(NC1=C(C(=O)OC)C2=C(CN(C(C)=O)CC2)S1)=O)(N(CCCC)CCCC)(=O)=O

Computed Properties

• Exact Mass: 549.19672819g/mol
• Monoisotopic Mass: 549.19672819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 37
• Rotatable Bond Count: 12
• Complexity: 893
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 150Ų

Additional information on methyl 6-acetyl-2-4-(dibutylsulfamoyl)benzamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate

Comprehensive Overview of Methyl 6-acetyl-2-4-(dibutylsulfamoyl)benzamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate (CAS No. 449768-93-8)

The compound Methyl 6-acetyl-2-4-(dibutylsulfamoyl)benzamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate (CAS No. 449768-93-8) is a sophisticated organic molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. Its complex structure, featuring a thienopyridine core combined with dibutylsulfamoyl and acetyl functional groups, makes it a promising candidate for various applications, particularly in drug discovery and development. Researchers are increasingly exploring its potential as a bioactive scaffold due to its unique physicochemical properties and interaction capabilities with biological targets.

In recent years, the demand for novel heterocyclic compounds like Methyl 6-acetyl-2-4-(dibutylsulfamoyl)benzamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate has surged, driven by the need for innovative therapeutic agents. This compound's sulfamoyl and ester functionalities are particularly noteworthy, as they often contribute to enhanced bioavailability and target specificity. Its CAS No. 449768-93-8 serves as a critical identifier in chemical databases, facilitating streamlined research and regulatory compliance. The integration of such compounds into high-throughput screening platforms underscores their relevance in modern drug discovery pipelines.

One of the most frequently searched topics related to this compound revolves around its synthetic pathways and mechanism of action. Scientists and industry professionals are keen to understand how the thienopyridine backbone influences its pharmacological profile. Additionally, the dibutylsulfamoyl moiety is often discussed in forums and academic circles for its potential role in modulating enzyme interactions. These discussions align with broader trends in precision medicine and structure-activity relationship (SAR) studies, which aim to optimize molecular designs for specific therapeutic outcomes.

From a technical standpoint, the methyl ester group in Methyl 6-acetyl-2-4-(dibutylsulfamoyl)benzamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate offers versatility in chemical modifications, enabling researchers to explore prodrug strategies or improve metabolic stability. This adaptability is crucial in addressing challenges such as drug delivery and pharmacokinetics, which are hot topics in pharmaceutical sciences. The compound's CAS No. 449768-93-8 is frequently cited in patents and research papers, highlighting its commercial and academic value.

Another area of interest is the environmental and green chemistry aspects of synthesizing and utilizing Methyl 6-acetyl-2-4-(dibutylsulfamoyl)benzamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate. With growing emphasis on sustainable practices, researchers are investigating eco-friendly synthetic routes and biodegradable derivatives. This aligns with global initiatives to reduce the ecological footprint of chemical manufacturing while maintaining efficacy and safety standards.

In conclusion, Methyl 6-acetyl-2-4-(dibutylsulfamoyl)benzamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate (CAS No. 449768-93-8) represents a compelling subject of study at the intersection of chemistry, biology, and medicine. Its multifaceted structure and functional groups open doors to diverse applications, from drug design to material science. As research progresses, this compound is poised to play a pivotal role in advancing scientific knowledge and addressing unmet medical needs.